Cas no 208117-17-3 (2-(1,3-benzothiazol-4-yl)acetic acid)

• Product Name: 2-(1,3-benzothiazol-4-yl)acetic acid
• CAS No: 208117-17-3
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• MDL: MFCD18819799
• CID: 877006
• PubChem ID: 23298462
• Update Time: 2025-04-19

2-(1,3-benzothiazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzothiazol-4-ylacetic acid
• 4-Benzothiazoleacetic Acid
• 2-(1,3-benzothiazol-4-yl)acetic acid
• YAQGYEOIXUKLKH-UHFFFAOYSA-N
• 4-benzothiazol-yl acetic acid
• DB-218741
• 2-(Benzo[d]thiazol-4-yl)acetic acid
• 2-(Benzo[d]thiazol-4-yl)aceticacid
• 208117-17-3
• (1,3-Benzothiazol-4-yl)acetic acid
• 4-Benzothiazoleaceticacid(9CI)
• SCHEMBL8013350
• F18304
• DTXSID40632703

• MDL： MFCD18819799
• Inchi： 1S/C9H7NO2S/c11-8(12)4-6-2-1-3-7-9(6)10-5-13-7/h1-3,5H,4H2,(H,11,12)
• InChI Key： YAQGYEOIXUKLKH-UHFFFAOYSA-N
• SMILES： S1C=NC2=C1C=CC=C2CC(=O)O

Computed Properties

• Exact Mass: 193.01981
• Monoisotopic Mass: 193.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 50.19